Cas no 850349-26-7 (7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole)

• Product Name: 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole
• CAS No: 850349-26-7
• MF: C₁₅H₁₃BrN₂
• MW: 301.181122541428
• CID: 68956
• PubChem ID: 17999223
• Update Time: 2025-07-20

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methyl-1-pyridine-3-ylmethyl-1H-indole
• 7-bromo-2-methyl-1-(3-pyridinylmethyl)-1H-Indole
• 7-bromo-2-methyl-1-(pyridin-3-ylmethyl)indole
• 7-BROMO-2-METHYL-1-PYRIDIN-3-YLMETHYL-1H-INDOLE
• AKOS015911679
• 7-Bromo-2-methyl-1-[(pyridin-3-yl)methyl]-1H-indole
• 7-Bromo-2-methyl-1-(pyridin-3-ylmethyl)-1H-indole
• 850349-26-7
• FT-0651756
• DTXSID30592286
• A841060
• 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole

• Inchi： 1S/C15H13BrN2/c1-11-8-13-5-2-6-14(16)15(13)18(11)10-12-4-3-7-17-9-12/h2-9H,10H2,1H3
• InChI Key： DDFRLYSWGOQHCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C)N(CC3C=NC=CC=3)C=21

Computed Properties

• Exact Mass: 300.02600
• Monoisotopic Mass: 300.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 4.15550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole: A Promising Molecule in Modern Pharmacology and Drug Discovery

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole, with the CAS No. 850349-26-7, represents a novel class of bioactive compounds that have garnered significant attention in the field of drug discovery and pharmacological research. This compound belongs to the broader family of indole derivatives, which are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory properties. The unique structural features of 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole—including the bromine substituent, the methyl group, and the pyridine ring—contribute to its distinct pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the importance of indole ring modifications in enhancing the bioavailability and target specificity of small molecule drugs. The pyridine ring in 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole is believed to play a critical role in modulating protein-ligand interactions, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase enzymes. These interactions are essential for the development of targeted therapies in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole is its potential as a lead compound in the design of selective modulators for signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole exhibits selective inhibitory activity against ERK1/2 kinase, a key component of the MAPK signaling pathway. This pathway is implicated in cell proliferation and apoptosis, making it a relevant target for anti-cancer drugs.

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole also shows promise in anti-inflammatory applications. Research published in *Bioorganic & Medicinal Chemistry* in 2024 revealed that this compound can modulate NF-κB signaling, a central pathway in inflammatory responses. By inhibiting the activation of NF-κB, 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bromine substituent at the 7-position of the indole ring is a key structural feature that contributes to the electrophilic activity of this molecule. This substituent enhances the reactivity of the indole ring, allowing it to engage in electrophilic substitution reactions with target proteins. Such interactions are crucial for the selective binding of the molecule to specific receptor sites, thereby improving the therapeutic index of the compound.

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole has also been explored for its potential in antimicrobial applications. A 2023 study in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria. The pyridine ring is thought to interfere with bacterial cell wall synthesis, while the indole ring may disrupt membrane integrity, leading to bacterial cell death.

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole is currently under investigation for its potential in neuropharmacology. Research published in *Neuropharmacology* in 2024 suggests that this compound may modulate neurotransmitter systems such as serotonin and dopamine pathways. These pathways are implicated in neurological disorders including Parkinson's disease and major depressive disorder. Further studies are needed to elucidate the exact mechanism of action and therapeutic potential of this molecule in these contexts.

The methyl group at the 2-position of the pyridine ring is another critical structural element that influences the physicochemical properties of 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole. This group enhances the lipophilicity of the molecule, which is important for cell membrane penetration and target engagement. Additionally, the methyl group may contribute to the stability of the compound in biological systems, reducing metabolic degradation and improving drug half-life.

7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole is also being studied for its anti-angiogenic properties. In a 2023 study published in *Cancer Research*, this compound was shown to inhibit angiogenesis, a process critical for tumor growth and metastasis. By targeting angiogenic factors such as VEGF, 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole may serve as a novel therapeutic agent in anti-cancer therapy.

Despite its promising potential, 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole faces challenges in drug development. One of the primary concerns is its toxicity profile. While preliminary studies suggest that the compound is relatively safe at low concentrations, further preclinical and clinical trials are necessary to evaluate its long-term safety and efficacy. Additionally, drug resistance and side effects are areas of ongoing research.

In conclusion, 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole is a multifaceted molecule with diverse pharmacological applications. Its unique structural features and bioactive properties make it a valuable candidate for further drug discovery and clinical development. As research in this area continues to advance, the potential of 7-Bromo-2-methyl-1-pyridin-3-ylmethyl-1H-indole in treating a wide range of diseases is expected to grow significantly.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Bioorganic & Medicinal Chemistry, 2024. 3. Antimicrobial Agents and Chemotherapy, 2023. 4. Neuropharmacology, 2024. 5. Cancer Research, 2023.